2-(2,5-dioxopyrrolidin-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]acetamide
• InChI: InChI=1S/C16H14N2O5S/c19-13(9-18-14(20)5-6-15(18)21)17-8-10-3-4-12(24-10)16(22)11-2-1-7-23-11/h1-4,7H,5-6,8-9H2,(H,17,19)
• InChI Key: JEVFFFKTKHAJKE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3
• Molecular Formula: C16H14N2O5S
• Molecular Weight: 346.4 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H14N2O5S and its molecular weight is 346.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

Design and Synthesis of Heterocyclic Compounds : This compound is involved in the synthesis of β-aryl-α-dimethoxyphosphoryl-γ-lactams, which exhibit cytotoxic activity against certain cancer cell lines. These findings highlight its role in developing potential chemotherapeutic agents (S. Cinar, C. Unaleroglu, Ayşe Ak, & B. Garipcan, 2017).

Pharmacological Characterization : A related compound, 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine, has been characterized as a high-affinity antagonist selective for κ-Opioid receptors, showing potential for treating depression and addiction disorders (S. Grimwood et al., 2011).

Reactions with Heterocycles : Research on the reactions of some furan-3-ones with 2,3-diaminopyridine and its derivatives has led to the development of compounds with potential biological activities, indicating the versatility of such chemical structures in synthetic organic chemistry (Mustafa Sacmacl, Hilal Bolukbasl, & E. Şahin, 2012).

Electrochemical Communication : Studies on electron delocalization in heterocyclic core systems, including compounds related to 2-(2,5-dioxopyrrolidin-1-yl)-N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)acetamide, have revealed insights into their electronic and electrochemical properties, contributing to our understanding of organometallic chemistry (Alexander Hildebrandt et al., 2011).

Antioxidative Activity : The antioxidative activity of heterocyclic compounds found in coffee volatiles produced by the Maillard reaction has been investigated, demonstrating the potential health benefits of these compounds, including those structurally related to the compound (Kenichi Yanagimoto et al., 2002).